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Compound of Interest

Compound Name: Isoquinine

Cat. No.: B1140850

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the use of isoquinoline, ensuring the protection of personnel and the
integrity of research.

Emergency Contact Information:

 In case of any emergency, immediately contact your institution's Environmental Health and
Safety (EHS) department.

o For immediate medical advice in case of exposure, contact Poison Control.

Hazard Identification and Personal Protective
Equipment (PPE)

Isoquinoline is a hazardous substance that can be fatal if absorbed through the skin and is
harmful if swallowed.[1] It causes irritation to the eyes, skin, and respiratory tract.[1] Therefore,
strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Standard

Eye/Face Protection

Chemical safety goggles or a
face shield.[2][3]

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[4]

Skin Protection

Appropriate chemical-resistant
gloves.[1] A complete suit

protecting against chemicals.

[2](3]

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[2][3]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[4]
For higher-risk scenarios, a
full-face supplied-air respirator

is recommended.[2][3]

Follow OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149.

Operational Plan for Safe Handling

A systematic approach to handling isoquinoline is crucial to minimize risk. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Don Appropriate PPE

Work in a well-ventilated area
(e.g., chemical fume hood)

Ensure eyewash station and
safety shower are accessible

Handlin
Y &

Avoid contact with skin, eyes,
and clothing

\

Weigh and transfer carefully
to minimize dust/aerosol generation

\

Keep container tightly closed
when not in use

Post—H‘;ndling

Decontaminate work surfaces

Wash hands thoroughly
after handling

Remove and properly store/
dispose of PPE

Collect isoquinoline waste in a
_labeled_, sealed container

Dispose of as hazardous waste
in accordance with federal, state,
and local regulations

Click to download full resolution via product page

Figure 1. A stepwise workflow for the safe handling of isoquinoline.
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Emergency Procedures

In the event of an exposure, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.[2]

Storage and Disposal Plan

Proper storage and disposal are essential to prevent accidental exposure and environmental
contamination.

Storage:

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents and strong acids.[1][4]

o Keep containers tightly closed to prevent exposure to moisture, as isoquinoline is
hygroscopic.[1]

o Store in a locked cabinet or other secure area.[2][5]

Disposal:

o Dispose of isoquinoline and any contaminated materials as hazardous waste.[2]
» Follow all federal, state, and local regulations for hazardous waste disposal.[1]

¢ Do not allow the chemical to enter drains or the environment.[2][3]
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Quantitative Safety Data

The following table summarizes key quantitative safety data for isoquinoline.

Data Point Value Species
Oral LD50 360 mg/kg Rat[5]
Dermal LD50 590 mg/kg Rabbit[5]
Melting Point 26 - 28 °C

Boiling Point 242 - 243 °C

Flash Point 107 °C [5]
Density 1.099 g/cm3 at 20 °C [5]

Vapor Pressure 0.05 hPa at 20 °C [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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